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This technical guide provides an in-depth analysis of the spectroscopic data for 4-Fluoro-3-
morpholinobenzaldehyde, a key intermediate in pharmaceutical and materials science
research. This document is intended for researchers, scientists, and drug development
professionals, offering a detailed exploration of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) characteristics. The guide emphasizes the rationale
behind spectroscopic interpretations and provides robust experimental protocols.

Introduction

4-Fluoro-3-morpholinobenzaldehyde is a substituted aromatic aldehyde with significant
potential in organic synthesis. Its unique electronic and structural features, arising from the
interplay between the electron-withdrawing fluorine atom and the electron-donating morpholine
group, make a thorough spectroscopic characterization essential for its application and for
quality control in its synthesis. This guide will dissect the *H NMR, 3C NMR, IR, and MS data,
providing a foundational understanding of its molecular architecture and behavior.

Molecular Structure and Atom Numbering
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To facilitate the discussion of the spectroscopic data, the following atom numbering scheme will
be used for 4-Fluoro-3-morpholinobenzaldehyde.

Sample Preparation Data Acquisition

- CHO - C2H40, -H - C7HaFO

[M-CHOJ* [M-C2HaO-H]* [FCsH3CHOJ* [CaHsNOJ*
m/z 180 m/z 152 m/z 123 m/z 86
CHO - CH20

[CeHaF]* [CsHeN]™*
m/z 95 m/z 56
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o To cite this document: BenchChem. [A Comprehensive Spectroscopic Guide to 4-Fluoro-3-
morpholinobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440996/docs#a-comprehensive-spectroscopic-
guide-to-4-fluoro-3-morpholinobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1440996?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

